N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-(2-hydroxy-2-thiophen-2-yl-2-thiophen-3-ylethyl)-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C17H13F3N2O2S2/c18-17(19,20)13-4-3-11(8-21-13)15(23)22-10-16(24,12-5-7-25-9-12)14-2-1-6-26-14/h1-9,24H,10H2,(H,22,23)
• InChI Key: OEBKWAFTBPLQLI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(CNC(=O)C2=CN=C(C=C2)C(F)(F)F)(C3=CSC=C3)O
• Molecular Formula: C17H13F3N2O2S2
• Molecular Weight: 398.4 g/mol

Description

N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-6-(trifluoromethyl)nicotinamide is a useful research compound. Its molecular formula is C17H13F3N2O2S2 and its molecular weight is 398.42. The purity is usually 95%.
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Scientific Research Applications

Drug Metabolism Studies

N-(2-hydroxy-2-(thiophen-2-yl)-2-(thiophen-3-yl)ethyl)-6-(trifluoromethyl)nicotinamide, a nicotinamide derivative, has been studied for its effects on drug metabolism. In liver microsomes, nicotinamide and related compounds inhibit the metabolism of various drugs, with the mechanism of inhibition depending on the species and substrate. For instance, nicotinamide competitively inhibits the aminopyrine demethylating enzyme in rat liver microsomes (Sasame & Gillette, 1970).

Fungicidal Activity

Research involving N-(thiophen-2-yl) nicotinamide derivatives, closely related to the compound , has shown promising fungicidal activities. These derivatives have been effective against cucumber downy mildew, surpassing the efficacy of some commercial fungicides (Wu et al., 2022).

Corrosion Inhibition

Nicotinamide derivatives, including similar structures to the compound , have been explored for their corrosion inhibition effects on metals like mild steel in acidic environments. This research is significant for industrial applications, particularly in protecting metal surfaces against corrosion (Chakravarthy et al., 2014).

Solubility and Permeation Enhancement

Nicotinamide is known for its ability to enhance the solubility of poorly water-soluble molecules. Studies have demonstrated its effectiveness in increasing the solubility and altering the permeation characteristics of various compounds through skin or membranes, which is crucial for pharmaceutical formulations (Nicoli et al., 2008).

Fluorescent Analogues for Biochemical Studies

Nicotinamide and its analogues have been used to create fluorescent analogues of coenzymes like NAD. These fluorescent analogues are vital in biochemical research, allowing for the study of enzymatic processes and interactions at a molecular level (Barrio et al., 1972).